Cas no 1804372-72-2 (4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine
• CAS No: 1804372-72-2
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4876750
• Update Time: 2025-05-21

4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C9H9F2N3O/c1-15-8-5(2-12)6(9(10)11)4-14-7(8)3-13/h4,9H,2,12H2,1H3
• InChI Key： WSUDZENTSAENPL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1CN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 0.4
• Topological Polar Surface Area: 71.9

Additional information on 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine

Comprehensive Overview of 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine (CAS No. 1804372-72-2)

The compound 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine (CAS No. 1804372-72-2) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, difluoromethyl moiety, and aminomethyl functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for fluorinated pyridine derivatives like 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The compound's difluoromethyl group is especially noteworthy, as it mimics the steric and electronic properties of a hydroxyl group, making it valuable for designing enzyme inhibitors.

From an agrochemical perspective, 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine serves as a key building block for crop protection agents. Its cyano and methoxy substituents contribute to its herbicidal and fungicidal activities, addressing the global need for sustainable pest control solutions. With increasing regulatory scrutiny on traditional pesticides, this compound offers a promising alternative due to its lower environmental persistence.

The synthesis of CAS No. 1804372-72-2 involves multi-step organic transformations, including nucleophilic substitution and catalytic hydrogenation. Optimizing its production process has become a hot topic in industrial chemistry forums, with researchers exploring greener solvents and catalysts to improve yield and reduce waste. These efforts resonate with the broader push toward green chemistry and sustainable manufacturing practices.

Analytical characterization of 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine typically employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity, which is critical for its use in sensitive applications like preclinical drug development. The compound's stability under various pH conditions has also been investigated, revealing insights into its storage and handling requirements.

As the pharmaceutical industry shifts toward targeted therapies and personalized medicine, intermediates like CAS No. 1804372-72-2 are becoming indispensable. Its structural features allow for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This aligns with current trends in AI-driven drug discovery, where computational models predict the bioactivity of novel molecules before synthesis.

In summary, 4-(Aminomethyl)-2-cyano-5-(difluoromethyl)-3-methoxypyridine represents a cutting-edge chemical entity with broad applicability across life sciences. Its role in advancing green agrochemicals, fluorinated pharmaceuticals, and sustainable chemistry underscores its importance in modern research and development. Future studies will likely explore its utility in emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs), further expanding its scientific impact.